Cas no 88917-02-6 (3,3,4,5-tetrachloro-3H-1,2-dithiole)
88917-02-6 structure
Product Name:3,3,4,5-tetrachloro-3H-1,2-dithiole
3,3,4,5-tetrachloro-3H-1,2-dithiole Chemical and Physical Properties
Names and Identifiers
-
- 3,3,4,5-tetrachloro-3H-1,2-dithiole
- 88917-02-6
- TETRACHLORO-1,2-DITHIOLE
- NCI60_000811
- HYP8H3EXX4
- 3,3,4,5-tetrachlorodithiole
- CHEMBL2001650
- NSC 135975
- BRN 1343183
- 3H-1,2-DITHIOLE, 3,3,4,5-TETRACHLORO-
- NSC135975
- NSC-135975
- 3,3,4,5-Tetrachloro-1,2-dithiole
- 3H-1, tetrachloro-
- UNII-HYP8H3EXX4
- DTXSID30237423
-
- Inchi: 1S/C3Cl4S2/c4-1-2(5)8-9-3(1,6)7
- InChI Key: YXMZIQBPZNCGMY-UHFFFAOYSA-N
- SMILES: ClC1(C(=C(SS1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 241.817
- Monoisotopic Mass: 239.82
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.89
- Boiling Point: 238°C at 760 mmHg
- Flash Point: 98°C
- Refractive Index: 1.687
3,3,4,5-tetrachloro-3H-1,2-dithiole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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